1-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)-3-phenylimidazolidine-2,4-dione

• IUPAC Name: 1-[1-(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C20H21N7O2/c1-24-18-16(11-23-24)19(22-13-21-18)25-9-7-14(8-10-25)26-12-17(28)27(20(26)29)15-5-3-2-4-6-15/h2-6,11,13-14H,7-10,12H2,1H3
• InChI Key: XBHSUVNXBJIZSR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=NC=N2)N3CCC(CC3)N4CC(=O)N(C4=O)C5=CC=CC=C5
• Molecular Formula: C20H21N7O2
• Molecular Weight: 391.4 g/mol

Description

The compound “1-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)-3-phenylimidazolidine-2,4-dione” is a derivative of 1H-pyrazolo[3,4-d]pyrimidine. These derivatives have been designed and synthesized to act as epidermal growth factor receptor inhibitors (EGFRIs).

Synthesis Analysis

The synthesis of these derivatives involves a series of chemical reactions. The synthesized derivatives were assessed for their in vitro anti-proliferative activities against A549 and HCT-116 cancer cells.

Molecular Structure Analysis

The molecular structure of these compounds is based on the 1H-pyrazolo[3,4-d]pyrimidine scaffold. This scaffold has been identified as a promising lead for targeting PAK1.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are complex and involve multiple steps. The reaction mechanisms are not explicitly mentioned in the available literature.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation, specifically the transition from the G1 phase to the S phase. Inhibition of CDK2 is an appealing target for cancer treatment as it selectively targets tumor cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity and thereby disrupting the cell cycle progression . This leads to a significant alteration in cell cycle progression and induces apoptosis within cells .

Biochemical Pathways

The compound’s action primarily affects the cell cycle regulation pathway . By inhibiting CDK2, the compound disrupts the normal progression of the cell cycle, preventing cells from entering the S phase from the G1 phase . This disruption can lead to cell cycle arrest and apoptosis, particularly in cancer cells that rely on rapid cell division .

Result of Action

The compound has demonstrated significant cytotoxic activities against various cell lines. For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC 50 range (45–97 nM) and (6–99 nM), respectively, and moderate activity against HepG-2 with IC 50 range of (48–90 nM) compared to sorafenib . This suggests that the compound could have potential as a therapeutic agent in the treatment of certain types of cancer .